(2R)-3-(tert-butoxy)-2-(dimethylamino)propanoic acid
Overview
Description
(2R)-3-(tert-butoxy)-2-(dimethylamino)propanoic acid, also known as tert-butyl dimethylaminopropionate (TBDAP), is a short-chain aliphatic carboxylic acid. It is a colorless, odorless, and water-soluble compound that is widely used in the synthesis of pharmaceuticals, food additives, and other chemical compounds. TBDAP has a wide range of applications in the scientific research field, including in the synthesis of peptides, the elucidation of enzyme structures, and the study of biochemical and physiological effects. We will also examine the advantages and limitations of using TBDAP in laboratory experiments, and list potential future directions for research.
Scientific Research Applications
TBDAP has a wide range of applications in the scientific research field. It is commonly used in the synthesis of peptides and other small molecules. TBDAP can also be used to study enzyme structures, as it can be used to modify the active site of enzymes, allowing researchers to gain insights into the structure and function of enzymes. In addition, TBDAP can be used to study the biochemical and physiological effects of drugs, as it can be used to modify the structure of drugs, allowing researchers to study how the drug interacts with its target.
Mechanism of Action
TBDAP is a carboxylic acid, and thus acts as an acid in aqueous solution. In the presence of a base, it will react to form a salt, which can then react with other molecules to form new compounds. TBDAP can also react with proteins, forming covalent bonds with the side chains of amino acids. This can modify the structure of proteins, allowing researchers to study the effects of the modification on the protein’s structure and function.
Biochemical and Physiological Effects
TBDAP has been used to study the biochemical and physiological effects of drugs. When used in combination with drugs, TBDAP can modify the structure of the drug, allowing researchers to study how the drug interacts with its target. For example, TBDAP has been used to study the effects of drugs on the dopamine transporter in the brain. In addition, TBDAP has been used to study the effects of drugs on the serotonin transporter, as well as the effects of drugs on the opioid receptor.
Advantages and Limitations for Lab Experiments
TBDAP has several advantages for laboratory experiments. It is a colorless and odorless compound, making it easy to handle and store. It is also water-soluble, making it easy to use in aqueous solutions. In addition, TBDAP is relatively inexpensive, making it a cost-effective option for researchers. However, TBDAP also has some limitations. It is a relatively unstable compound, making it difficult to store for long periods of time. In addition, it can be toxic if ingested or inhaled, making it important to handle the compound carefully.
Future Directions
The potential future directions for research involving TBDAP are numerous. TBDAP can be used to study the effects of drugs on various biochemical and physiological processes, such as the dopamine transporter, the serotonin transporter, and the opioid receptor. In addition, TBDAP can be used to study the effects of drugs on various diseases, such as cancer and Alzheimer’s disease. Finally, TBDAP can be used to study the effects of drugs on the structure and function of proteins, allowing researchers to gain insight into the effects of drugs on the human body.
Synthesis Methods
TBDAP can be synthesized through a two-step process that involves the reaction of (2R)-3-(tert-butoxy)-2-(dimethylamino)propanoic acid bromide with dimethylamine and the subsequent reaction of the resulting this compound dimethylammonium bromide with propionic anhydride. The first step involves the reaction of this compound bromide and dimethylamine in a 1:1 molar ratio in the presence of a base such as potassium carbonate. The reaction yields this compound dimethylammonium bromide, which is then reacted with propionic anhydride in the presence of a base such as potassium carbonate. This yields TBDAP, which can be isolated by filtration and crystallization.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-3-(tert-butoxy)-2-(dimethylamino)propanoic acid involves the reaction of tert-butyl 2-(dimethylamino)acetate with ethyl chloroformate, followed by hydrolysis of the resulting intermediate to yield the target compound.", "Starting Materials": [ "tert-butyl 2-(dimethylamino)acetate", "ethyl chloroformate", "water", "sodium hydroxide", "hydrochloric acid", "sodium chloride", "magnesium sulfate", "diethyl ether" ], "Reaction": [ "Step 1: Dissolve tert-butyl 2-(dimethylamino)acetate in dry diethyl ether.", "Step 2: Add ethyl chloroformate dropwise to the solution while stirring at room temperature.", "Step 3: Allow the reaction mixture to stir for 1 hour at room temperature.", "Step 4: Add water to the reaction mixture and stir for 10 minutes.", "Step 5: Add sodium hydroxide solution to the reaction mixture until the pH reaches 9-10.", "Step 6: Extract the product with diethyl ether and dry the organic layer over magnesium sulfate.", "Step 7: Concentrate the organic layer under reduced pressure to yield the intermediate tert-butyl 2-(dimethylamino)-2-(ethoxycarbonyl)acetate.", "Step 8: Dissolve the intermediate in water and add hydrochloric acid until the pH reaches 2-3.", "Step 9: Extract the product with diethyl ether and dry the organic layer over magnesium sulfate.", "Step 10: Concentrate the organic layer under reduced pressure to yield (2R)-3-(tert-butoxy)-2-(dimethylamino)propanoic acid as a white solid." ] } | |
CAS RN |
2703749-15-7 |
Molecular Formula |
C9H19NO3 |
Molecular Weight |
189.3 |
Purity |
95 |
Origin of Product |
United States |
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